Cas no 885963-28-0 (2,6-Dimethoxypyridin-3-ol)

2,6-Dimethoxypyridin-3-ol structure
2,6-Dimethoxypyridin-3-ol structure
Product name:2,6-Dimethoxypyridin-3-ol
CAS No:885963-28-0
MF:C7H9NO3
MW:155.151262044907
MDL:MFCD06858697
CID:1120482

2,6-Dimethoxypyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethoxy-3-Pyridinol
    • 2,6-DIMETHOXY-3-HYDROXYPYRIDINE
    • 3-hydroxy-2,6-dimethoxypyridine
    • 2,6-Dimethoxy-3-pyridinol (ACI)
    • 2,6-Dimethoxypyridin-3-ol
    • MDL: MFCD06858697
    • Inchi: 1S/C7H9NO3/c1-10-6-4-3-5(9)7(8-6)11-2/h3-4,9H,1-2H3
    • InChI Key: LUPAAWVWFNJEAU-UHFFFAOYSA-N
    • SMILES: OC1C(OC)=NC(OC)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2

2,6-Dimethoxypyridin-3-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D562153-5g
2,6-Dimethoxypyridin-3-ol
885963-28-0
5g
$ 65.00 2022-06-05
Advanced ChemBlocks
N26055-1G
2,6-Dimethoxy-3-pyridinol
885963-28-0 97%
1G
$130 2023-09-15
1PlusChem
1P01DNZ2-500mg
2,6-DIMETHOXY-3-PYRIDINOL
885963-28-0 97%
500mg
$198.00 2023-12-15
1PlusChem
1P01DNZ2-250mg
2,6-DIMETHOXY-3-PYRIDINOL
885963-28-0 95%
250mg
$145.00 2024-04-20
A2B Chem LLC
AX16414-500mg
2,6-Dimethoxypyridin-3-ol
885963-28-0 97%
500mg
$92.00 2023-12-29
TRC
D562153-10g
2,6-Dimethoxypyridin-3-ol
885963-28-0
10g
$ 80.00 2022-06-05
Matrix Scientific
201180-0.250g
2,6-Dimethoxypyridin-3-ol
885963-28-0
0.250g
$304.00 2023-09-07
TRC
D562153-1g
2,6-Dimethoxypyridin-3-ol
885963-28-0
1g
$ 50.00 2022-06-05
Advanced ChemBlocks
N26055-5G
2,6-Dimethoxy-3-pyridinol
885963-28-0 97%
5G
$465 2023-09-15
A2B Chem LLC
AX16414-250mg
2,6-Dimethoxypyridin-3-ol
885963-28-0 95%
250mg
$124.00 2024-04-19

2,6-Dimethoxypyridin-3-ol Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Oxygen Catalysts: Fullerene-C70 Solvents: Chloroform ,  Toluene ;  12 h, rt
Reference
C70 Fullerene-Catalyzed Metal-Free Photocatalytic ipso-Hydroxylation of Aryl Boronic Acids: Synthesis of Phenols
Kumar, Inder; Sharma, Ritika; Kumar, Rakesh; Sharma, Upendra, Advanced Synthesis & Catalysis, 2018, 360(10), 2013-2019

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Peracetic acid Solvents: Acetic acid ,  Tetrahydrofuran ;  10 min, 0 °C; 2 h, rt
1.2 Reagents: Sodium sulfite ;  0.5 h, rt
Reference
Synthetic studies to help elucidate the metabolism of the preclinical candidate TBAJ-876-a less toxic and more potent analogue of bedaquiline
Choi, Peter J. ; Conole, Daniel; Sutherland, Hamish S.; Blaser, Adrian ; Tong, Amy S. T.; et al, Molecules, 2020, 25(6),

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Acetic acid Catalysts: Peracetic acid Solvents: Tetrahydrofuran ;  10 min, 0 °C; 2 h, 20 °C
1.2 Reagents: Sodium sulfite Solvents: Water ;  0.5 h, 20 °C
Reference
Highly efficient heterogeneous V2O5@TiO2 catalyzed the rapid transformation of boronic acids to phenols
Upadhyay, Rahul; Singh, Deepak; Maurya, Sushil K., European Journal of Organic Chemistry, 2021, 2021(28), 3925-3931

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Peracetic acid Solvents: Acetic acid ,  Tetrahydrofuran ;  10 min, 0 °C; 2 h, rt
1.2 Reagents: Sodium sulfite Solvents: Water ;  0.5 h, rt
Reference
3,5-Dialkoxypyridine analogues of bedaquiline are potent antituberculosis agents with minimal inhibition of the hERG channel
Sutherland, Hamish S.; Tong, Amy S. T.; Choi, Peter J.; Blaser, Adrian ; Conole, Daniel; et al, Bioorganic & Medicinal Chemistry, 2019, 27(7), 1292-1307

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Oxygen Catalysts: (T-4)-Diphenyl[N-(8-quinolinyl-κN)benzenepropanamidato-κN]boron Solvents: Acetonitrile ;  36 h, 1 atm, rt
Reference
Visible-Light-Mediated Aminoquinolate Diarylboron-Catalyzed Metal-Free Hydroxylation of Organoboronic Acids under Air and Room Temperature
Wei, Lanfeng; Zhang, Jinli ; Xu, Liang, ACS Sustainable Chemistry & Engineering, 2020, 8(37), 13894-13899

2,6-Dimethoxypyridin-3-ol Raw materials

2,6-Dimethoxypyridin-3-ol Preparation Products

Additional information on 2,6-Dimethoxypyridin-3-ol

Comprehensive Overview of 2,6-Dimethoxypyridin-3-ol (CAS No. 885963-28-0): Properties, Applications, and Industry Insights

2,6-Dimethoxypyridin-3-ol (CAS No. 885963-28-0) is a specialized organic compound belonging to the pyridine derivative family. With its unique molecular structure featuring two methoxy groups at the 2- and 6-positions and a hydroxyl group at the 3-position, this compound has garnered significant attention in pharmaceutical and agrochemical research. The pyridine-based scaffold of 2,6-Dimethoxypyridin-3-ol makes it a versatile intermediate for synthesizing complex molecules, particularly in drug discovery and material science applications.

Recent trends in green chemistry and sustainable synthesis have highlighted the importance of compounds like 2,6-Dimethoxypyridin-3-ol. Researchers are increasingly exploring its potential as a biocompatible building block for environmentally friendly processes. The compound's electron-rich aromatic system allows for selective functionalization, making it valuable for designing catalysts and ligands in cross-coupling reactions—a hot topic in modern organic chemistry.

In the pharmaceutical sector, 2,6-Dimethoxypyridin-3-ol has shown promise as a precursor for small-molecule drugs targeting neurological disorders and metabolic diseases. Its structural similarity to nicotinamide derivatives has sparked interest in developing NAD+ boosters, a trending research area linked to anti-aging and cellular energy modulation. The compound's hydrogen-bonding capacity and planar geometry also make it suitable for protein-ligand interactions, a key focus in computational drug design.

From an industrial perspective, 885963-28-0 is gaining traction in high-performance material development. Its thermal stability and ability to form coordination complexes with transition metals are being investigated for organic electronics and photocatalysis applications. Manufacturers are optimizing scale-up processes for this compound to meet growing demand from R&D facilities worldwide, particularly in regions with strong biotech innovation ecosystems like North America and Asia-Pacific.

Analytical characterization of 2,6-Dimethoxypyridin-3-ol typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's solubility profile (moderate in polar organic solvents but limited in water) and crystalline properties are well-documented, facilitating its handling in laboratory settings. Storage recommendations emphasize protection from moisture-sensitive degradation and light exposure to maintain stability—critical considerations for quality control in commercial batches.

Emerging applications in crop protection formulations have positioned 2,6-Dimethoxypyridin-3-ol as a potential bioactive ingredient for next-generation pesticides. Its structural motifs show affinity for certain plant enzyme systems, aligning with the agricultural industry's shift toward target-specific agrochemicals. Regulatory evaluations confirm its favorable environmental fate characteristics compared to traditional compounds, addressing growing consumer concerns about food chain contamination.

The global market for pyridine derivatives like 885963-28-0 is projected to expand at a CAGR of 5-7% through 2030, driven by pharmaceutical outsourcing and custom synthesis demands. Suppliers are increasingly offering GMP-grade quantities to support clinical-stage development, while academic researchers value its utility in mechanistic studies of heterocyclic reactivity. Patent analysis reveals growing IP activity around 2,6-Dimethoxypyridin-3-ol-containing compositions, particularly in combination therapies and drug delivery systems.

From a synthetic chemistry viewpoint, 2,6-Dimethoxypyridin-3-ol serves as an excellent model compound for studying regioselective substitutions on pyridine rings. Recent methodological advances enable efficient C-H functionalization at the 4-position while preserving the hydroxyl group—a breakthrough highlighted in leading organic chemistry journals. These developments have made the compound a staple in medicinal chemistry toolkits for structure-activity relationship (SAR) explorations.

Quality specifications for commercial 2,6-Dimethoxypyridin-3-ol typically require ≥98% purity by HPLC analysis, with strict limits on heavy metal contaminants and residual solvents. Reputable suppliers provide comprehensive analytical certificates including chromatograms and spectroscopic data, ensuring compliance with ICH guidelines for pharmaceutical intermediates. The compound's melting point range (documented between 145-148°C) and UV-Vis spectral characteristics serve as important quality indicators during incoming material inspections.

Looking ahead, 2,6-Dimethoxypyridin-3-ol is poised to play a pivotal role in emerging precision medicine applications. Its molecular architecture allows for strategic modifications to enhance blood-brain barrier penetration—a crucial factor in neurotherapeutic development. Concurrently, materials scientists are investigating its self-assembly properties for creating functional nanostructures, bridging the gap between small-molecule chemistry and nanotechnology applications. These multidisciplinary opportunities underscore the compound's enduring relevance in cutting-edge scientific research.

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